Cas no 1806231-86-6 (6-Methoxy-2-methyl-4-nitro-3-(trifluoromethoxy)pyridine)
6-Methoxy-2-methyl-4-nitro-3-(trifluoromethoxy)pyridine Chemical and Physical Properties
Names and Identifiers
-
- 6-Methoxy-2-methyl-4-nitro-3-(trifluoromethoxy)pyridine
-
- Inchi: 1S/C8H7F3N2O4/c1-4-7(17-8(9,10)11)5(13(14)15)3-6(12-4)16-2/h3H,1-2H3
- InChI Key: MSNGUGAOTURUMY-UHFFFAOYSA-N
- SMILES: FC(OC1=C(C=C(N=C1C)OC)[N+](=O)[O-])(F)F
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 8
- Heavy Atom Count: 17
- Rotatable Bond Count: 2
- Complexity: 281
- XLogP3: 2.6
- Topological Polar Surface Area: 77.2
6-Methoxy-2-methyl-4-nitro-3-(trifluoromethoxy)pyridine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A029087937-1g |
6-Methoxy-2-methyl-4-nitro-3-(trifluoromethoxy)pyridine |
1806231-86-6 | 97% | 1g |
$1,579.40 | 2022-03-31 |
6-Methoxy-2-methyl-4-nitro-3-(trifluoromethoxy)pyridine Related Literature
-
2. Fe3O4/Au/Fe3O4 nanoflowers exhibiting tunable saturation magnetization and enhanced bioconjugationFeng Shi,Kunping Yan,Mingli Peng,Xiao Cheng,Yanling Luo,Xuemei Chen,V. A. L. Roy,Zuankai Wang Nanoscale, 2012,4, 747-751
-
Christopher J. Harrison,Kyle J. Berean,Enrico Della Gaspera,Jian Zhen Ou,Richard B. Kaner,Kourosh Kalantar-zadeh,Torben Daeneke Nanoscale, 2016,8, 16276-16283
-
Hanie Hashtroudi,Ian D. R. Mackinnon J. Mater. Chem. C, 2020,8, 13108-13126
-
Albertus D. Handoko,Khoong Hong Khoo,Teck Leong Tan,Hongmei Jin,Zhi Wei Seh J. Mater. Chem. A, 2018,6, 21885-21890
Additional information on 6-Methoxy-2-methyl-4-nitro-3-(trifluoromethoxy)pyridine
Comprehensive Overview of 6-Methoxy-2-methyl-4-nitro-3-(trifluoromethoxy)pyridine (CAS No. 1806231-86-6)
6-Methoxy-2-methyl-4-nitro-3-(trifluoromethoxy)pyridine (CAS No. 1806231-86-6) is a specialized pyridine derivative with significant applications in pharmaceutical and agrochemical research. This compound features a unique combination of functional groups, including a methoxy, methyl, nitro, and trifluoromethoxy moiety, which contribute to its distinct chemical properties. Researchers and industry professionals are increasingly interested in this molecule due to its potential role in developing novel bioactive compounds and small-molecule inhibitors.
The structural complexity of 6-Methoxy-2-methyl-4-nitro-3-(trifluoromethoxy)pyridine makes it a valuable intermediate in organic synthesis. Its nitro group and trifluoromethoxy substituent enhance its reactivity, enabling diverse transformations such as nucleophilic aromatic substitution and catalytic hydrogenation. These characteristics align with current trends in green chemistry and sustainable synthesis, where efficiency and selectivity are paramount. Recent studies highlight its utility in constructing heterocyclic frameworks, a hot topic in drug discovery forums.
From a pharmacological perspective, 6-Methoxy-2-methyl-4-nitro-3-(trifluoromethoxy)pyridine has garnered attention for its potential as a scaffold in medicinal chemistry. The trifluoromethoxy group is particularly noteworthy, as it often improves metabolic stability and membrane permeability in drug candidates—a recurring theme in AI-driven drug design discussions. Computational chemists frequently explore such fluorinated building blocks to optimize ADME properties (Absorption, Distribution, Metabolism, Excretion), a key focus area in modern preclinical research.
In agrochemical applications, this compound’s nitro-aromatic structure shows promise for developing next-generation crop protection agents. The methoxy and trifluoromethoxy groups may contribute to pest resistance management, addressing global concerns about sustainable agriculture. Industry reports suggest growing demand for halogenated pyridines like this one, as they offer alternatives to traditional pesticides amid tightening environmental regulations—a frequent search topic among agrochemical formulators.
The synthesis of 6-Methoxy-2-methyl-4-nitro-3-(trifluoromethoxy)pyridine typically involves multi-step protocols with careful control of regioselectivity. Advanced techniques such as flow chemistry and microwave-assisted synthesis are being explored to improve yields, reflecting the broader shift toward process intensification in fine chemicals production. These methodologies resonate with industrial chemists seeking scalable solutions for high-value intermediates.
Analytical characterization of this compound employs HPLC, NMR, and mass spectrometry, with particular emphasis on quantifying the trifluoromethoxy moiety—a technical challenge frequently discussed in analytical chemistry circles. Its chromatographic behavior and spectral fingerprints are well-documented, supporting quality control in GMP-compliant manufacturing environments.
Emerging applications of 6-Methoxy-2-methyl-4-nitro-3-(trifluoromethoxy)pyridine include its use in material science, where its electron-withdrawing groups show potential for modifying organic semiconductors. This aligns with booming interest in flexible electronics and OLED technologies, making it a cross-disciplinary compound of interest. Patent literature reveals innovative uses in photovoltaic materials, connecting it to renewable energy trends.
Regulatory aspects of this compound emphasize its classification as a non-hazardous research chemical under standard handling conditions. Safety data sheets recommend standard laboratory precautions, with no special restrictions reported—a practical consideration for academic researchers and industrial R&D teams evaluating new chemical entities.
The commercial availability of 6-Methoxy-2-methyl-4-nitro-3-(trifluoromethoxy)pyridine through specialized chemical suppliers has expanded in recent years, driven by demand from contract research organizations (CROs). Pricing trends reflect its status as a low-volume high-value compound, with purity grades tailored for method development or bulk production needs—key decision factors for procurement specialists.
Future research directions may explore its catalytic applications or bioconjugation potential, particularly in proteolysis-targeting chimeras (PROTACs)—a cutting-edge area in therapeutic development. The compound’s balanced lipophilicity (logP) and molecular weight make it compatible with fragment-based drug discovery approaches, ensuring continued relevance in biopharmaceutical innovation.
1806231-86-6 (6-Methoxy-2-methyl-4-nitro-3-(trifluoromethoxy)pyridine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)